Cas no 20372-65-0 (methyl 2-amino-4,5-difluorobenzoate hydrochloride)

• Product Name: methyl 2-amino-4,5-difluorobenzoate hydrochloride
• CAS No: 20372-65-0
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 1393296
• PubChem ID: 19844373
• Update Time: 2025-04-20

methyl 2-amino-4,5-difluorobenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4,5-difluorobenzoate hydrochloride
• benzoic a<wbr>
• LogP
• Methyl 2-amino-4,5-difluorobenzoate hydrochloride (1:1)
• 20372-65-0

• Inchi： 1S/C8H7F2NO2.ClH/c1-13-8(12)4-2-5(9)6(10)3-7(4)11;/h2-3H,11H2,1H3;1H
• InChI Key： INFIZENLKKLHBK-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC(=C(C(=O)OC)C=1)N)F

Computed Properties

• Exact Mass: 223.02124
• Monoisotopic Mass: 223.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32